Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- structure
845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603

3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties

Names and Identifiers

    • 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
    • SCHEMBL2945030
    • 845729-46-6
    • DA-02450
    • 4-(3-methyl-4-nitrophenyl)morpholin-3-one
    • JJRFBGIAVNATPY-UHFFFAOYSA-N
    • InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
    • SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.07970687g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 236.07970687g/mol
  • Heavy Atom Count: 17
  • Complexity: 315
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.4Ų

3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature

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